Cas no 882695-38-7 (3-(1-piperazinyl)-Benzeneethanol)

• Product Name: 3-(1-piperazinyl)-Benzeneethanol
• CAS No: 882695-38-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1120386
• PubChem ID: 23116614
• Update Time: 2025-04-20

3-(1-piperazinyl)-Benzeneethanol Chemical and Physical Properties

Names and Identifiers

• 3-(1-piperazinyl)-Benzeneethanol
• A1-09455
• 2-(3-piperazin-1-yl-phenyl)-ethanol
• 2-(3-piperazin-1-ylphenyl)ethanol
• SCHEMBL5686209
• 882695-38-7

• Inchi： 1S/C12H18N2O/c15-9-4-11-2-1-3-12(10-11)14-7-5-13-6-8-14/h1-3,10,13,15H,4-9H2
• InChI Key： RGWVCWOZKGFBBF-UHFFFAOYSA-N
• SMILES： OCCC1=CC=CC(=C1)N1CCNCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų